Ethyl 3-(3-methoxyphenyl)-2,2-dimethylpropanoate

• Molecular Formula: C14H20O3
• Molecular Weight: 236.31 g/mol
• IUPAC Name: ethyl 3-(3-methoxyphenyl)-2,2-dimethylpropanoate
• InChI: InChI=1S/C14H20O3/c1-5-17-13(15)14(2,3)10-11-7-6-8-12(9-11)16-4/h6-9H,5,10H2,1-4H3
• InChI Key: BTFOTMLEWKJDLG-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(C)(C)CC1=CC(=CC=C1)OC

Description

Ethyl 3-(3-methoxyphenyl)-2,2-dimethylpropanoate is a useful research compound. Its molecular formula is C14H20O3 and its molecular weight is 236.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Lithium diisopropylamide (2 M in tetrahydrofuran, 2.71 mL, 5.42 mmol) was added to a mixture of ethyl isobutyrate (600 mg, 5.17 mmol) in tetrahydrofuran (60 mL) at −78° C. and stirred at this temperature for 1 hour. 3-Methoxybenzyl chloride (1.15 g, 7.34 mmol) was added dropwise and the reaction mixture was stirred at −78° C. for another 1 hour and then at room temperature overnight. The mixture was quenched by water and extracted with ethyl acetate. The combined organic fractions were washed with water, dried over sodium sulfate and concentrated under vacuum to give ethyl-3-(3-methoxyphenyl)-2,2-dimethylpropanoate (1.3 g) as a yellow oil, which was used in the next step without further purification.